molecular formula C9H12O2 B8698241 2-(2-Hydroxyethyl)-4-methylphenol

2-(2-Hydroxyethyl)-4-methylphenol

Cat. No.: B8698241
M. Wt: 152.19 g/mol
InChI Key: YUPLTPHCPWAUED-UHFFFAOYSA-N
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Description

2-(2-Hydroxyethyl)-4-methylphenol is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O2

Molecular Weight

152.19 g/mol

IUPAC Name

2-(2-hydroxyethyl)-4-methylphenol

InChI

InChI=1S/C9H12O2/c1-7-2-3-9(11)8(6-7)4-5-10/h2-3,6,10-11H,4-5H2,1H3

InChI Key

YUPLTPHCPWAUED-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)O)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8.34 g (0.05 mol) of 2-allyl-4-methylphenol in 420 ml of CH3OH containing a few crystals of Sudan III indicator was cooled to -78° C. Ozone was passed through this solution until a color change of the Sudan III indicator showed that the ozonization reaction was complete. Solid sodium borohydride (6.4 g) was added in small portions to the cold solution. When this addition was complete, the solution was allowed to warm to room temperature overnight. The solution was made acid by the addition of 6N HCl, and then was concentrated to dryness in vacuo. The residue was dissolved in ethyl acetate and was washed with water, saturated NaHCO3 solution and brine. The solution was dried, filtered, and evaporated to give 7.3 g (96%) of 2-(2-hydroxy-5-methylphenyl)ethanol.
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